Cas no 2228310-95-8 (5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228310-95-8
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 5897119
• PubChem ID: 165844306
• Update Time: 2025-05-21

5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• 2228310-95-8
• EN300-1787168

• Inchi： 1S/C9H5FN2O3/c10-5-1-2-11-6(3-5)8-4-7(9(13)14)12-15-8/h1-4H,(H,13,14)
• InChI Key： QJSUHEZUGGJEJR-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 208.02842019g/mol
• Monoisotopic Mass: 208.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228310-95-8)

The compound 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228310-95-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a fluoropyridine moiety with an oxazole-carboxylic acid scaffold, make it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

Chemically, 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid belongs to the class of azole derivatives, which are renowned for their bioactivity and stability. The presence of a fluorine atom on the pyridine ring enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers are increasingly exploring its role in kinase inhibition and antibacterial agents, aligning with the growing demand for novel antibiotics and targeted therapies.

From a synthetic perspective, the preparation of CAS No. 2228310-95-8 often involves multi-step reactions, including cyclization and cross-coupling methodologies. Recent advancements in catalytic fluorination and microwave-assisted synthesis have improved yields and reduced environmental impact, addressing the industry's shift toward sustainable practices. These innovations resonate with the global push for green chemistry and reduced carbon footprints in chemical manufacturing.

The compound's potential extends beyond pharmaceuticals. Its electron-deficient pyridine and carboxylic acid functionalities make it a candidate for metal-organic frameworks (MOFs) and catalysis. In materials science, such derivatives are explored for organic electronics and sensors, reflecting the interdisciplinary nature of modern research. This versatility answers frequent search queries like "applications of fluorinated heterocycles" and "oxazole derivatives in material science."

Quality control and analytical characterization of 5-(4-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid rely on techniques such as HPLC, NMR, and mass spectrometry. Purity standards are critical, especially for regulatory submissions in drug development. The compound's stability under various conditions is another hot topic, with researchers investigating its degradation pathways to ensure long-term efficacy in formulations.

In conclusion, CAS No. 2228310-95-8 represents a compelling case study in the convergence of medicinal chemistry, sustainability, and materials innovation. Its relevance to trending fields like precision medicine and smart materials ensures continued interest from both academia and industry. For those seeking deeper insights, exploring its structure-activity relationships (SAR) or patent landscape could yield valuable opportunities.